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Executive Summary

Pyrazinamide-15N,d3 (CAS 1246817-81-1) is the stable isotope-labeled internal standard
(SIL-1S) of choice for the precise quantification of Pyrazinamide (PZA), a first-line antitubercular
agent. In clinical Therapeutic Drug Monitoring (TDM) and pharmacokinetic (PK) studies, the
use of this specific isotopologue corrects for matrix effects, ionization suppression, and
extraction variability inherent in LC-MS/MS workflows.

This guide details the physicochemical specifications, mechanistic mass spectrometry
rationale, and a validated protocol for implementing this standard in high-throughput clinical
assays.

Part 1: Physicochemical Specifications

The reliability of a bioanalytical method begins with the integrity of the reference material.
Pyrazinamide-15N,d3 is designed with a mass shift of +4 Da relative to the unlabeled drug,
ensuring no isotopic overlap with the natural M+2 isotopes of the analyte.
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ble 1: Chemical & Physical Data[1]

Parameter Specification

Chemical Name Pyrazine-3,5,6-d3-carboxamide-15N

CAS Number 1246817-81-1

Molecular Formula CsH2D3N21°NO

Molecular Weight 127.12 g/mol (Unlabeled PZA: 123.11 g/mol )
Isotopic Purity =99 atom % 15N; = 99 atom % D

Chemical Purity > 98% (HPLC)

Appearance White to off-white solid

Solubility Soluble in Methanol, DMSO, Water (20 mg/mL)
pKa ~0.5 (Very weak base)

SMILES [2H]c1nc([2H])c(ncl[2H])C(=0O)[15NH2]
Storage -20°C; Protect from light and moisture

Expert Insight: The deuterium labels are located on the pyrazine ring (positions 3, 5, 6), which
are non-exchangeable positions. The 15N label is on the amide nitrogen.[1] This specific
labeling pattern is superior to amide-deuterated analogs, which are prone to
Hydrogen/Deuterium exchange (HDX) in aqueous mobile phases, leading to signal loss and
quantification errors.

Part 2: Mass Spectrometry Methodology
Mechanistic Rationale for Transitions

Pyrazinamide is a small, polar molecule that ionizes efficiently in Positive Electrospray
lonization (ESI+) mode. The fragmentation pathway is critical for selecting the correct Multiple
Reaction Monitoring (MRM) transitions.

« lonization: Protonation occurs at the ring nitrogen, forming
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e Fragmentation: The primary fragmentation channel involves the loss of the neutral isocyanic
acid moiety (HCNO) from the amide group.

Fragmentation Logic
¢ Unlabeled PZA (MW 123):

o Precursor:

124.1

o Neutral Loss:
o Product lon:
81.1 (Pyrazinium ring cation)
e Pyrazinamide-15N,d3 (MW 127):
o Precursor:

128.1

o Critical Detail: The neutral loss involves the amide nitrogen (

) and the amide proton. The ring deuteriums (
) remain on the fragment.

o Neutral Loss:
o Product lon:
84.1 (

-Pyrazinium ring cation)

Table 2: Optimized MRM Parameters (Sciex API
4000/6500+)
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Compoun Precursor Product
DP (V) CE (eV) CXP (V) Role

d (Q1) (Q3)

Pyrazinami -

q 124.1 81.1 50 25 12 Quantifier
e

Pyrazinami -

g 1241 79.0 50 35 15 Qualifier
e

PZA- Internal

128.1 84.1 50 25 12
15N,d3 Standard

Part 3: Validated Analytical Protocol

Reagent Preparation
e Stock Solution (1.0 mg/mL): Dissolve 1.0 mg of Pyrazinamide-15N,d3 in 1.0 mL of

Methanol. Sonicate for 5 minutes. Store at -20°C.

o Working Internal Standard (IS) Solution: Dilute stock to 500 ng/mL in 100% Acetonitrile. This

solution serves as the protein precipitation agent.

Sample Preparation (Protein Precipitation)

Due to PZA's high polarity (logP = -0.7), Liquid-Liquid Extraction (LLE) with non-polar solvents

yields poor recovery. Protein Precipitation (PPT) is the industry standard.

» Aliquot 50 pL of patient plasma/serum into a 96-well plate or microcentrifuge tube.

Centrifuge at 4,000 rpm (or 10,000 x g) for 10 minutes at 4°C.

Transfer 100 pL of the clear supernatant to a fresh plate.

Add 200 pL of Working IS Solution (Acetonitrile containing PZA-15N,d3).

Vortex aggressively for 1 minute to ensure complete protein precipitation.

Dilute with 100 pL of Water (to improve peak shape on early elution).
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LC-MS/MS Conditions

o Column: Phenomenex Synergi Polar-RP or Waters Atlantis T3 (C18 with polar embedding),
100 x 2.1 mm, 3 pm.

o Why? Standard C18 columns often fail to retain PZA, causing it to elute in the void volume
where ion suppression is highest. Polar-embedded phases increase retention.

e Mobile Phase A: 10 mM Ammonium Acetate + 0.1% Formic Acid in Water.
e Mobile Phase B: 0.1% Formic Acid in Methanol.

e Gradient:

[¢]

0.0 - 1.0 min: 5% B (Isocratic loading)

1.0 - 3.0 min: 5% ->90% B

[¢]

[e]

3.0 - 4.0 min: 90% B (Wash)

o

4.1 - 6.0 min: 5% B (Re-equilibration)

Part 4: Visualization of Workflows
Diagram 1: Fragmentation Pathway & Mass Transitions

This diagram illustrates the specific mass shift logic required for instrument setup.
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Caption: Comparative fragmentation pathway showing the specific neutral loss of the labeled

amide group.

Diagram 2: Bioanalytical Workflow

A self-validating workflow designed for high-throughput clinical environments.
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Caption: Step-by-step bioanalytical workflow for Pyrazinamide quantification using PZA-
15N,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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